BRD4 BD2 Binding Affinity vs. BET Inhibitor Fragment
In a competitive fluorescence displacement assay using an Alexa Fluor 647-labeled BET-inhibitor probe, 2-(2-(bromoethynyl)phenyl)acetonitrile exhibited an IC50 of 12.6 µM (1.26 × 10⁴ nM) against the BRD4 bromodomain 2 (BD2) [1]. Although this value is higher than the <10 nM Ki observed for advanced BET inhibitors such as Cpd No. 21 (US9675697) [2], it provides a measurable affinity suitable for fragment-based screening libraries and early-stage hit identification. The presence of the bromoethynyl group offers a vector for subsequent structure-guided optimization that is not available in simple 2-bromophenylacetonitrile.
| Evidence Dimension | BRD4 BD2 binding affinity (IC50) |
|---|---|
| Target Compound Data | 12,600 nM (12.6 µM) |
| Comparator Or Baseline | Cpd No. 21 (US9675697): Ki <10 nM |
| Quantified Difference | >1000-fold higher IC50 (weaker binding) |
| Conditions | Fluorescence displacement assay using Alexa647-labeled BET-inhibitor probe; BRD4 BD2 domain |
Why This Matters
This quantitative binding data establishes the compound as a validated fragment hit for BRD4 BD2, enabling procurement decisions for BET inhibitor discovery programs requiring synthetically tractable starting points with measurable but modifiable affinity.
- [1] BindingDB BDBM50514857 CHEMBL4449894. Affinity Data: IC50 = 1.26E+4 nM. Displacement of Alexa Fluor 647-labeled ligand from BRD4 BD2. View Source
- [2] BindingDB BDBM50092323 CHEMBL3581656. US9675697, Cpd No. 21. Ki <10 nM. View Source
